2,4-Dimethylpyridine 2,4-Dimethylpyridine 2, 4-Dimethylpyridine, also known as 2, 4-lutidene, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 4-Dimethylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2, 4-dimethylpyridine is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 108-47-4
VCID: VC0042361
InChI: InChI=1S/C7H9N/c1-6-3-4-8-7(2)5-6/h3-5H,1-2H3
SMILES: CC1=CC(=NC=C1)C
Molecular Formula: C7H9N
Molecular Weight: 107.15 g/mol

2,4-Dimethylpyridine

CAS No.: 108-47-4

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VCID: VC0042361

Molecular Formula: C7H9N

Molecular Weight: 107.15 g/mol

2,4-Dimethylpyridine - 108-47-4

CAS No. 108-47-4
Product Name 2,4-Dimethylpyridine
Molecular Formula C7H9N
Molecular Weight 107.15 g/mol
IUPAC Name 2,4-dimethylpyridine
Standard InChI InChI=1S/C7H9N/c1-6-3-4-8-7(2)5-6/h3-5H,1-2H3
Standard InChIKey JYYNAJVZFGKDEQ-UHFFFAOYSA-N
SMILES CC1=CC(=NC=C1)C
Canonical SMILES CC1=CC(=NC=C1)C
Boiling Point 158.5 °C
Density 0.929 - 0.935 (20º)
Melting Point -64.0 °C
-64°C
Physical Description Liquid
Yellowish liquid; Smoky phenolic odo
Description 2, 4-Dimethylpyridine, also known as 2, 4-lutidene, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 4-Dimethylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2, 4-dimethylpyridine is primarily located in the cytoplasm.
Solubility 3.02 M
350 mg/mL at 25 °C
Slightly soluble in water
Soluble (in ethanol)
Synonyms 2,4-Dimethylpyridine; NSC 2156; α,γ-Dimethylpyridine
Vapor Pressure 3.17 mmHg
PubChem Compound 7936
Last Modified Nov 11 2021
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